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Compound of Interest

Compound Name: Substance P (4-11)

Cat. No.: B1295781 Get Quote

Essential Safety and Handling Guide for
Substance P (4-11)
Disclaimer: A specific Safety Data Sheet (SDS) for Substance P (4-11) is not readily available.

The following guidance is based on best practices for handling synthetic peptides and

information from safety data sheets for similar compounds.[1][2] All laboratory personnel must

be familiar with their institution's specific safety and waste disposal policies and adhere to all

applicable local, state, and federal regulations.

Substance P (4-11) is a biologically active synthetic peptide fragment.[3] While the full

toxicological properties have not been extensively investigated, it should be handled with care

as it may cause irritation or allergic reactions upon skin contact or inhalation.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling Substance P (4-11).
The following table summarizes the recommended equipment.
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses or Goggles

Must be ANSI Z87.1-compliant

to protect from splashes or

dust.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves are

recommended to prevent skin

contact. Gloves should be

inspected before use and

changed regularly.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from contamination.

Respiratory Protection NIOSH-Approved Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation, or if aerosols may

be generated. Work should be

conducted in a well-ventilated

area or a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of Substance P (4-11) from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the lyophilized peptide at -20°C in a tightly sealed container, protected from light.

2. Preparation:
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Ensure a clean and well-ventilated workspace, preferably a chemical fume hood, especially

when handling the solid form.

Assemble all necessary equipment, including vials, calibrated pipettes, and appropriate

solvents.

Don the full required PPE as outlined in the table above.

3. Reconstitution:

Allow the vial of lyophilized Substance P (4-11) to equilibrate to room temperature before

opening to prevent condensation.

Carefully open the vial inside a fume hood to avoid generating dust.

Add the appropriate sterile solvent (e.g., sterile bacteriostatic water or a suitable buffer)

slowly down the side of the vial.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking.

4. Experimental Use:

Handle all solutions containing Substance P (4-11) with care to prevent spills and the

generation of aerosols.

Use appropriate secondary containment for all experimental procedures.

5. Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent.

Properly dispose of all contaminated materials according to the disposal plan.

Wash hands thoroughly with soap and water after handling is complete, even if gloves were

worn.

Disposal Plan
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All materials contaminated with Substance P (4-11) must be treated as chemical waste and

disposed of in accordance with institutional and local environmental health and safety (EHS)

guidelines.

Waste Segregation: Keep solid and liquid waste streams separate in clearly labeled, sealed,

and leak-proof containers.

Solid Waste:

Unused or expired lyophilized powder should be disposed of as chemical waste.

Contaminated consumables such as pipette tips, vials, gloves, and weigh boats must be

collected in a designated solid chemical waste container.

Liquid Waste:

Aqueous solutions containing Substance P (4-11) should be collected in a designated

aqueous chemical waste container.

If dissolved in an organic solvent, the waste must be collected in a designated organic

solvent waste container.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in

a designated sharps container for chemical waste.

Final Disposal: Arrange for the collection of hazardous waste through your institution's EHS

office or a licensed contractor.

Decontamination Protocol
Reusable glassware that has come into contact with Substance P (4-11) requires thorough

decontamination.

Initial Rinse: Rinse the glassware with a suitable solvent that dissolves the peptide to remove

the bulk of the residue. Collect this rinse as liquid chemical waste.

Detergent Wash: Wash the glassware with a laboratory-grade detergent and hot water.
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Acid Bath (Optional but Recommended): For complete removal, an acid bath can be used,

followed by extensive rinsing with deionized water. Exercise extreme caution and follow all

safety protocols when working with acid baths.

Final Rinse: Thoroughly rinse the glassware with deionized water before drying.
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Caption: Inferred NK1 Receptor signaling pathway for Substance P (4-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295781#personal-protective-equipment-for-
handling-substance-p-4-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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